Cas no 70661-77-7 (3-Pyridinesulfonyl chloride, 2-amino-)

3-Pyridinesulfonyl chloride, 2-amino- structure
70661-77-7 structure
Product Name:3-Pyridinesulfonyl chloride, 2-amino-
CAS No:70661-77-7
MF:C5H5ClN2O2S
MW:192.623398542404
CID:2121761
Update Time:2023-11-18

3-Pyridinesulfonyl chloride, 2-amino- Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-pyridinesulfonyl chloride
    • 3-Pyridinesulfonyl chloride, 2-amino-
    • CID 87058718
    • Inchi: 1S/C5H5ClN2O2S/c6-11(9,10)4-2-1-3-8-5(4)7/h1-3H,(H2,7,8)
    • InChI Key: VJJVAQVNRIWRMA-UHFFFAOYSA-N
    • SMILES: ClS(C1=CC=CN=C1N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Topological Polar Surface Area: 81.4

Experimental Properties

  • Density: 1.584±0.06 g/cm3(Predicted)
  • Boiling Point: 347.6±27.0 °C(Predicted)
  • pka: 1.49±0.36(Predicted)
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